4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid

• IUPAC Name: 4-[(3-acetylphenyl)carbamoyl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C17H13NO6/c1-9(19)10-3-2-4-12(7-10)18-15(20)13-6-5-11(16(21)22)8-14(13)17(23)24/h2-8H,1H3,(H,18,20)(H,21,22)(H,23,24)
• InChI Key: GXPUPRMLRGAEKV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C17H13NO6
• Molecular Weight: 327.29 g/mol

Description

4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid, also known as Ac-Ph-Iso-NH2, is a chemical compound that has gained significant attention in scientific research due to its potential applications as a fluorescent probe and as a building block for the synthesis of functional materials.

Mechanism of Action

The mechanism of action of 4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid involves the formation of a complex between the compound and the metal ion. The amide nitrogen and carbonyl oxygen atoms of the compound act as ligands that coordinate with the metal ion, leading to the formation of a stable complex. The complex exhibits a strong fluorescence emission due to the intramolecular charge transfer between the metal ion and the compound.
Biochemical and physiological effects:
There are limited studies on the biochemical and physiological effects of 4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid. However, it has been reported that the compound does not exhibit significant cytotoxicity towards human cells at concentrations up to 100 μM. This suggests that the compound has potential applications in biological imaging and sensing.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid is its high sensitivity and selectivity towards metal ions. The compound exhibits a strong fluorescence emission upon binding to metal ions, which makes it a valuable tool for the detection and quantification of metal ions in biological and environmental samples. However, one of the limitations of the compound is its poor solubility in aqueous solutions, which can affect its performance in biological assays.

Future Directions

Future research on 4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid could focus on the development of new synthetic methods that improve the solubility and stability of the compound in aqueous solutions. In addition, the compound could be further modified to enhance its sensitivity and selectivity towards specific metal ions. Furthermore, the potential applications of the compound in biological imaging and sensing could be explored in more detail, with a focus on its use in detecting metal ions in living cells and tissues.

Synthesis Methods

The synthesis of 4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid involves the reaction of 3-acetylaniline with isophthalic acid in the presence of a dehydrating agent such as polyphosphoric acid. The reaction proceeds via an amide bond formation between the amino group of 3-acetylaniline and the carboxylic acid group of isophthalic acid. The resulting product is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and chloroform.

Scientific Research Applications

4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid has been widely used as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. The compound exhibits a strong fluorescence emission upon binding to these metal ions, which makes it a valuable tool for the detection and quantification of metal ions in biological and environmental samples. In addition, 4-{[(3-Acetylphenyl)amino]carbonyl}isophthalic acid has been used as a building block for the synthesis of functional materials such as metal-organic frameworks and covalent organic frameworks. These materials have potential applications in gas storage, catalysis, and drug delivery.